2-[(2,4-dichlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2,4-dichlorophenoxy)acetyl]amino]-3-methylthiourea
• InChI: InChI=1S/C10H11Cl2N3O2S/c1-13-10(18)15-14-9(16)5-17-8-3-2-6(11)4-7(8)12/h2-4H,5H2,1H3,(H,14,16)(H2,13,15,18)
• InChI Key: UGRYDGYJNAQGCV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C10H11Cl2N3O2S
• Molecular Weight: 308.18 g/mol

Description

2-[(2,4-dichlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide, also known as Dichlorophenylhydrazine (DCPH), is a chemical compound that has been extensively studied for its potential applications in scientific research. DCPH is a synthetic derivative of hydrazine, which is a highly reactive and toxic chemical compound. However, DCPH is relatively stable and can be used safely in laboratory experiments.

Mechanism of Action

DCPH inhibits catalase activity by binding to the heme group of the enzyme. The heme group is an essential component of catalase, and its inhibition leads to a decrease in enzyme activity. DCPH also reacts with hydrogen peroxide, leading to the formation of a highly reactive intermediate that can cause oxidative damage to cells.
Biochemical and Physiological Effects:
DCPH has been shown to induce oxidative stress in cells, leading to DNA damage and cell death. DCPH has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent. However, further studies are needed to determine the safety and efficacy of DCPH as a therapeutic agent.

Advantages and Limitations for Lab Experiments

DCPH is a relatively stable compound that can be used safely in laboratory experiments. Its ability to inhibit catalase activity makes it a useful tool for studying oxidative stress and its effects on cells. However, DCPH is highly reactive and can cause oxidative damage to cells, making it important to use appropriate safety precautions when handling the compound.

Future Directions

There are several potential future directions for research on DCPH. One area of interest is the development of DCPH derivatives with improved anticancer activity and reduced toxicity. Another area of interest is the use of DCPH as a tool to study the role of oxidative stress in various disease states, including cancer, neurodegenerative diseases, and cardiovascular disease. Additionally, further studies are needed to determine the safety and efficacy of DCPH as a therapeutic agent.

Scientific Research Applications

DCPH has been widely used in scientific research as a tool to study the biochemical and physiological effects of hydrazine derivatives. DCPH has been shown to inhibit the activity of the enzyme catalase, which is involved in the breakdown of hydrogen peroxide. This inhibition leads to an increase in the concentration of hydrogen peroxide, which can cause oxidative damage to cells.